Cas no 2680796-24-9 (3-bromo-2-fluoro-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 3-bromo-2-fluoro-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680796-24-9
• MF: C₁₁H₉BrFNO₄
• MW: 318.09586596489
• CID: 5634010
• PubChem ID: 165935446
• Update Time: 2025-05-27

3-bromo-2-fluoro-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 2680796-24-9
• EN300-28293478
• 3-bromo-2-fluoro-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C11H9BrFNO4/c1-2-5-18-11(17)14-7-4-3-6(12)9(13)8(7)10(15)16/h2-4H,1,5H2,(H,14,17)(H,15,16)
• InChI Key： ZISOUVITKDMVRD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1F)NC(=O)OCC=C

Computed Properties

• Exact Mass: 316.96990g/mol
• Monoisotopic Mass: 316.96990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-bromo-2-fluoro-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Comprehensive Overview of 3-bromo-2-fluoro-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680796-24-9)

In the realm of synthetic organic chemistry, 3-bromo-2-fluoro-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680796-24-9) has emerged as a compound of significant interest due to its unique structural features and potential applications. This halogenated benzoic acid derivative combines a bromine and fluorine substituent with a prop-2-en-1-yloxy carbonylamino functional group, making it a versatile intermediate in pharmaceutical and agrochemical research. Its molecular formula, C₁₁H₉BrFNO₄, reflects a balanced interplay of reactivity and stability, which is crucial for drug discovery and material science applications.

The compound's synthetic utility is underscored by its role in cross-coupling reactions, a hot topic in modern organic synthesis. Researchers frequently explore its potential in palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used to construct complex molecular architectures. The presence of both bromo and fluoro groups offers orthogonal reactivity, enabling selective transformations—a feature highly sought after in medicinal chemistry. This aligns with current trends in fragment-based drug design, where modular building blocks like this compound are invaluable.

From a physicochemical perspective, 3-bromo-2-fluoro-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid exhibits properties that cater to ADMET optimization (Absorption, Distribution, Metabolism, Excretion, and Toxicity)—a critical focus area in preclinical research. Its carboxylic acid moiety enhances water solubility, while the allyloxy carbonyl group provides a handle for further derivatization. Such characteristics are frequently discussed in forums on prodrug development and targeted delivery systems, reflecting its relevance to cutting-edge therapeutic strategies.

In the context of green chemistry, this compound’s potential for atom-economical transformations is noteworthy. The prop-2-en-1-yloxy group can participate in click chemistry reactions, a trending methodology praised for its efficiency and modularity. This resonates with industry demands for sustainable synthesis, a topic dominating recent ACS (American Chemical Society) publications and EU chemical regulations discussions.

Analytical characterization of CAS No. 2680796-24-9 typically involves HPLC, NMR, and mass spectrometry, techniques central to quality control in fine chemical production. The compound’s chromatographic behavior and spectral fingerprints are well-documented, aiding its identification in high-throughput screening libraries—a frequent search query among combinatorial chemistry enthusiasts.

Beyond pharmaceuticals, this benzoic acid derivative finds niche applications in advanced material science. Its ability to act as a ligand precursor for metal-organic frameworks (MOFs) or polymeric coatings aligns with the growing interest in smart materials. Online discussions on ResearchGate often highlight such dual-use potential, bridging gaps between academic research and industrial innovation.

In summary, 3-bromo-2-fluoro-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid exemplifies the convergence of structural ingenuity and practical applicability. Its relevance to peptide mimetics, enzyme inhibitors, and catalysis ensures sustained attention in scientific literature and patent filings, making it a staple in the toolkit of modern chemists.